Cas no 773869-48-0 (6-Chloro-2,3-difluoro-4-(trifluoromethyl)benzoic acid)

6-Chloro-2,3-difluoro-4-(trifluoromethyl)benzoic acid structure
773869-48-0 structure
Product Name:6-Chloro-2,3-difluoro-4-(trifluoromethyl)benzoic acid
CAS No:773869-48-0
MF:C8H2ClF5O2
MW:260.545299053192
CID:1029263
PubChem ID:40423746
Update Time:2025-04-20

6-Chloro-2,3-difluoro-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-2,3-difluoro-4-(trifluoromethyl)benzoic acid
    • 6-Chloro-2,3-difluoro-4-(trifluoromethyl)benzoicacid
    • DTXSID50654092
    • 773869-48-0
    • SCHEMBL2926338
    • UMUGCLQBFVVUPY-UHFFFAOYSA-N
    • AKOS017344880
    • MFCD03701039
    • 4-Carboxy-5-chloro-2,3-difluorobenzotrifluoride
    • Inchi: 1S/C8H2ClF5O2/c9-3-1-2(8(12,13)14)5(10)6(11)4(3)7(15)16/h1H,(H,15,16)
    • InChI Key: UMUGCLQBFVVUPY-UHFFFAOYSA-N
    • SMILES: ClC1C(C(=O)O)=C(C(=C(C(F)(F)F)C=1)F)F

Computed Properties

  • Exact Mass: 259.9663478g/mol
  • Monoisotopic Mass: 259.9663478g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 37.3Ų

6-Chloro-2,3-difluoro-4-(trifluoromethyl)benzoic acid Security Information

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